Cas no 6851-61-2 (Hydroxyethylenediphosphonic acid)

• Product Name: Hydroxyethylenediphosphonic acid
• CAS No: 6851-61-2
• MF: C₂H₈O₇P₂
• MW: 206.02824306488
• CID: 525789
• PubChem ID: 450416
• Update Time: 2025-04-19

Hydroxyethylenediphosphonic acid Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, P,P'-(1-hydroxy-1,2-ethanediyl)bis-
• (1-hydroxy-2-phosphonoethyl)phosphonic acid
• 1-Hydroxyethylidene-1,2-diphosphonic acid
• Hydroxyethylenediphosphonic acid
• Phosphonic acid, (1-hydroxy-1,2-ethanediyl)bis- (9CI)
• AKOS026677439
• NS00002030
• Phosphonic acid, (1-hydroxy-1,2-ethanediyl)bis-
• 6851-61-2
• (1-Hydroxyethane-1,2-diyl)bis(phosphonic acid)
• SCHEMBL146464
• EN300-18525092
• F1905-7207
• Z1954805971

• Inchi： 1S/C2H8O7P2/c3-2(11(7,8)9)1-10(4,5)6/h2-3H,1H2,(H2,4,5,6)(H2,7,8,9)
• InChI Key： VPTUPAVOBUEXMZ-UHFFFAOYSA-N
• SMILES： P(C(CP(=O)(O)O)O)(=O)(O)O

Computed Properties

• Exact Mass: 205.97454
• Monoisotopic Mass: 205.97452659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.9
• Topological Polar Surface Area: 135Ų

Experimental Properties

• PSA: 135.29

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Organic phosphonic acids